4-(5,6-Dihydro-1,4-dioxin-2-yl)but-3-en-2-one

• CAS No.: 61564-95-2
• Molecular Formula: C8H10O3
• Molecular Weight: 154.16 g/mol
• IUPAC Name: 4-(2,3-dihydro-1,4-dioxin-5-yl)but-3-en-2-one
• InChI: InChI=1S/C8H10O3/c1-7(9)2-3-8-6-10-4-5-11-8/h2-3,6H,4-5H2,1H3
• InChI Key: ZUUXXPQROORLTF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C=CC1=COCCO1

Description

4-(5,6-Dihydro-1,4-dioxin-2-yl)but-3-en-2-one is an organic compound that features a unique structure with a dioxin ring fused to a butenone moiety

Preparation Methods

The synthesis of 4-(5,6-Dihydro-1,4-dioxin-2-yl)but-3-en-2-one can be achieved through several synthetic routes. One common method involves the reaction of a suitable precursor with a dioxin derivative under controlled conditions. The reaction typically requires a catalyst and specific temperature and pressure conditions to ensure the desired product is obtained. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

4-(5,6-Dihydro-1,4-dioxin-2-yl)but-3-en-2-one undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

This compound has several scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential biological activity and interactions with biomolecules. In medicine, it could be investigated for its potential therapeutic properties. In industry, it may be used in the development of new materials or as an intermediate in chemical manufacturing .

Mechanism of Action

The mechanism of action of 4-(5,6-Dihydro-1,4-dioxin-2-yl)but-3-en-2-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

4-(5,6-Dihydro-1,4-dioxin-2-yl)but-3-en-2-one can be compared with other similar compounds, such as 4,5-Dihydro-6-(2,3-dihydrobenzo[b][1,4]dioxin-7-yl)pyridazin-3(2H)-one and N,N-Dimethyl-4-(3-phenyl-5,6-dihydro-1,4-dioxin-2-yl)aniline. These compounds share structural similarities but differ in their specific functional groups and applications. The uniqueness of this compound lies in its distinct combination of a dioxin ring and a butenone moiety, which imparts unique chemical and biological properties .